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Compound of Interest

Compound Name: Bms-202

CAS No.: 1675203-84-5

Cat. No.: B606222

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the in vitro evaluation of BMS-202, a potent, non-peptidic small

molecule inhibitor of the PD-1/PD-L1 interaction.

Introduction

BMS-202 is a small-molecule inhibitor that targets the programmed cell death ligand 1 (PD-L1).

[1] Unlike monoclonal antibodies, BMS-202 offers a distinct mechanism of action by binding to

the PD-L1 dimer interface, which blocks its interaction with the PD-1 receptor and reactivates T

cell-mediated immune responses against tumors.[1] Biophysical studies have demonstrated

that BMS-202 binds directly to PD-L1, inducing its dimerization and thereby preventing the PD-

1/PD-L1 interaction.[2] This document outlines detailed protocols for key in vitro assays to

characterize the activity of BMS-202.

Quantitative Data Summary
The following table summarizes the key quantitative data for BMS-202 in various in vitro

assays.
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Parameter Value Assay Type
Cell
Line/System

Reference

IC50 18 nM
PD-1/PD-L1

Interaction
Cell-free HTRF [3][4]

KD 8 µM PD-L1 Binding Not Specified [3]

IC50 15 µM Cell Proliferation SCC-3 [3][4][5]

IC50 10 µM Cell Proliferation
Jurkat (anti-CD3

activated)
[3][4][5]

IC50 Not specified Cell Viability

U251 & LN229

(significant

reduction at 10

µM)

[6]

IC50 ~5 µM Cell Viability A375 [7]

Experimental Protocols
PD-1/PD-L1 Homogeneous Time-Resolved Fluorescence
(HTRF) Binding Assay
This assay quantitatively measures the ability of BMS-202 to inhibit the binding of PD-1 to PD-

L1 in a cell-free system.

Materials:

PD-1/PD-L1 binding assay kit (e.g., Cisbio Assays)

Recombinant human PD-1 protein (Tag2-labeled)

Recombinant human PD-L1 protein (Tag1-labeled)

BMS-202

Assay buffer (provided in the kit or a suitable binding buffer)
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White, low-volume 96-well or 384-well plates

HTRF-compatible microplate reader

Procedure:

Compound Preparation: Prepare a serial dilution of BMS-202 in the assay buffer. The final

concentrations may range from picomolar to micromolar to determine the IC50 value. Include

a vehicle control (e.g., DMSO).

Reagent Preparation: Reconstitute the Tag1-PD-L1 and Tag2-PD-1 proteins in the assay

buffer to the desired concentrations (e.g., 5 nM for Tag1-PD-L1 and 50 nM for Tag2-PD-1).[8]

Assay Reaction:

Add 2 µL of the BMS-202 dilution or vehicle control to the wells of the microplate.

Add 4 µL of Tag1-PD-L1 solution to each well.

Add 4 µL of Tag2-PD-1 solution to each well.

Incubation: Incubate the plate at room temperature for 10-15 minutes.[8][9]

Detection: Add 10 µL of the HTRF detection reagents (anti-Tag1-Europium and anti-Tag2-

XL665) to each well.

Final Incubation: Incubate the plate for 2 hours at room temperature, protected from light.[8]

Data Acquisition: Measure the HTRF signal using a microplate reader with an excitation

wavelength of 337 nm and emission wavelengths of 620 nm and 665 nm.[8]

Data Analysis: Calculate the HTRF ratio (OD665 nm / OD620 nm) * 10^4.[9] Plot the HTRF

ratio against the logarithm of the BMS-202 concentration and fit the data to a four-parameter

logistic equation to determine the IC50 value.
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Preparation

Assay Execution

Data Analysis

Prepare BMS-202 Serial Dilutions

Add BMS-202 to Plate

Prepare Tagged PD-1 and PD-L1 Reagents

Add Tag1-PD-L1

Add Tag2-PD-1

Incubate (10-15 min)

Add HTRF Detection Reagents

Incubate (2 hours)

Read Plate on HTRF Reader

Calculate HTRF Ratio

Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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